Cas no 724412-56-0 (4-Oxazolemethanamine,2-(4-bromophenyl)-)

• Product Name: 4-Oxazolemethanamine,2-(4-bromophenyl)-
• CAS No: 724412-56-0
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD06738560
• CID: 558576
• PubChem ID: 53471187
• Update Time: 2025-06-14

4-Oxazolemethanamine,2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(4-bromophenyl)-
• [2-(4-bromophenyl)-1,3-oxazol-4-yl]methanamine
• 2-(4-bromophenyl)-4-Oxazolemethanamine
• (2-(4-BROMOPHENYL)OXAZOL-4-YL)METHANAMINE
• [2-(4-BROMO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE
• 4-Oxazolemethanamine,2-(4-bromophenyl)
• C-[2-(4-BROMO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE
• CS-0455239
• FT-0729100
• DTXSID40703588
• 724412-56-0
• AB27384
• 1-[2-(4-Bromophenyl)-1,3-oxazol-4-yl]methanamine
• AKOS014624072

• MDL： MFCD06738560
• Inchi： 1S/C10H9BrN2O/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： NLPRVNFOBHGKFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CO1)CN

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 3.26310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Oxazolemethanamine,2-(4-bromophenyl)-

Comprehensive Overview of 4-Oxazolemethanamine,2-(4-bromophenyl)- (CAS No. 724412-56-0)

4-Oxazolemethanamine,2-(4-bromophenyl)- (CAS No. 724412-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxazole core and 4-bromophenyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a heterocyclic oxazole ring with an aromatic bromophenyl group, makes it a valuable building block for designing novel bioactive molecules and functional materials.

In recent years, the demand for 4-Oxazolemethanamine derivatives has surged due to their potential applications in drug discovery and agrochemical development. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors targeting enzymes and receptors. The presence of the bromine atom offers strategic advantages for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry.

The compound’s physicochemical properties, including solubility, stability, and reactivity, have been extensively studied to optimize its use in high-throughput screening and combinatorial chemistry. Its molecular weight (C10H9BrN2O) and logP value suggest favorable bioavailability, making it a candidate for probing central nervous system (CNS) targets. Additionally, its heterocyclic scaffold aligns with current trends in fragment-based drug design, where modularity and diversity are prioritized.

From an industrial perspective, 4-Oxazolemethanamine,2-(4-bromophenyl)- is synthesized through multi-step organic reactions, often involving cyclization and halogenation protocols. Manufacturers emphasize green chemistry principles to minimize waste and improve yield, addressing growing concerns about sustainable production. Analytical techniques like HPLC, NMR, and mass spectrometry ensure rigorous quality control, meeting the stringent standards of regulatory agencies.

Emerging applications of this compound include its integration into OLED materials and organic semiconductors, where its electron-rich oxazole ring enhances charge transport properties. This aligns with the global push for energy-efficient technologies and flexible electronics. Furthermore, its potential in bioconjugation strategies for antibody-drug conjugates (ADCs) has sparked interest in oncology research, reflecting the intersection of chemistry and biotechnology.

Frequently asked questions about CAS No. 724412-56-0 revolve around its synthetic routes, handling precautions, and commercial availability. Suppliers often provide technical data sheets detailing storage conditions (e.g., inert atmosphere, low temperature) to preserve its integrity. The compound’s patent landscape is also a topic of inquiry, as it features in several proprietary formulations for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

In summary, 4-Oxazolemethanamine,2-(4-bromophenyl)- exemplifies the synergy between structural complexity and functional adaptability. Its relevance in drug development, material science, and catalysis underscores its importance in contemporary research. As innovation accelerates, this compound is poised to remain a cornerstone in the toolkit of chemists and engineers tackling global challenges in health and sustainability.